Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-methoxybenzoyl)amino]benzoate

• Molecular Formula: C28H29N3O5
• Molecular Weight: 487.5 g/mol
• IUPAC Name: ethyl 4-(4-benzoylpiperazin-1-yl)-3-[(3-methoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C28H29N3O5/c1-3-36-28(34)22-12-13-25(24(19-22)29-26(32)21-10-7-11-23(18-21)35-2)30-14-16-31(17-15-30)27(33)20-8-5-4-6-9-20/h4-13,18-19H,3,14-17H2,1-2H3,(H,29,32)
• InChI Key: GUVRUQIGAVNLDX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3)NC(=O)C4=CC(=CC=C4)OC

Description

Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(3-methoxybenzoyl)amino]benzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BMB or BMB-4 and is known for its ability to selectively bind to and inhibit the activity of certain enzymes. In

Scientific Research Applications

BMB-4 has been extensively studied for its potential applications in cancer research. It has been found to inhibit the activity of enzymes that are involved in the proliferation and survival of cancer cells, making it a promising candidate for the development of anticancer drugs. BMB-4 has also been investigated for its potential use in the treatment of other diseases, such as Alzheimer's and Parkinson's.

Mechanism of Action

BMB-4 works by selectively binding to and inhibiting the activity of certain enzymes, such as poly(ADP-ribose) polymerase (PARP) and tankyrase. PARP is involved in DNA repair, while tankyrase is involved in the regulation of telomere length. Inhibition of these enzymes can lead to the death of cancer cells and the prevention of disease progression.
Biochemical and Physiological Effects:
BMB-4 has been shown to have a number of biochemical and physiological effects. It can induce apoptosis, or programmed cell death, in cancer cells, as well as inhibit their proliferation and migration. BMB-4 has also been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using BMB-4 in lab experiments is its selectivity for certain enzymes. This allows for targeted inhibition of specific pathways and can lead to more accurate results. However, the limitations of BMB-4 include its relatively low solubility and stability, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of BMB-4. One area of research is the development of more stable and soluble analogs of BMB-4 that can be used in a wider range of experiments. Another direction is the investigation of BMB-4's potential use in combination with other drugs or therapies to enhance its effectiveness. Additionally, further studies are needed to fully understand the mechanism of action of BMB-4 and its potential applications in the treatment of various diseases.
In conclusion, BMB-4 is a promising compound with a range of potential applications in scientific research. Its ability to selectively inhibit certain enzymes makes it a valuable tool for the study of disease pathways and the development of new therapies. Further research is needed to fully understand the potential of BMB-4 and its analogs for the treatment of various diseases.

Synthesis Methods

The synthesis of BMB-4 involves several steps, including the reaction of 4-benzoyl-1-piperazinecarboxylic acid with ethyl 4-aminobenzoate, followed by the reaction of the resulting compound with 3-methoxybenzoyl chloride. The final product is obtained through purification and isolation techniques.